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CAS No.: 702674-56-4
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Get Quote

BX-912 Solubility & Storage Guide

Solvent Solubility Notes & Recommendations

DMSO 94 mg/mL (199.42
mM) [1]

Recommended solvent for in vitro stock solutions. Use
fresh, moisture-absorbing DMSO for best results [1].

Ethanol ≥ 10.25 mg/mL [2] to
94 mg/mL [1]

A suitable solvent for stock preparation [1] [2].

Water Insoluble [1] [2] Not recommended for direct dissolution.

In Vivo
Formulation

30 mg/mL (clarified

solution) [1]

A validated formulation using 30% PEG400, 0.5% Tween

80, and 5% propylene glycol in ddH₂O [1].

Detailed Experimental Protocols

Preparing a 10 mM DMSO Stock Solution

This is the standard method for creating a concentrated stock for in vitro cell culture experiments [1].
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Calculating Mass: To achieve a 10 mM solution, you need to dissolve 4.71 mg of BX-912 (Molecular

Weight: 471.35 g/mol [1] [3] [2]) in 1 mL of anhydrous, moisture-free DMSO.
Solvent Note: Using fresh, dry DMSO is critical. Moisture-absorbing DMSO can significantly reduce

the solubility of the compound [1].
Dilution for Assays: This concentrated stock can be further diluted into your assay buffer or cell

culture medium. A common practice is to keep the final DMSO concentration below 0.1% to avoid
cytotoxicity.

Preparing a Homogeneous Suspension for In Vivo Studies

For animal studies where a clear solution is not achievable, a homogeneous suspension is a viable alternative

[1].

Formulation: Add 5 mg of BX-912 to 1 mL of a suitable aqueous vehicle, such as a 0.5-1%
carboxymethyl cellulose (CMC-Na) solution.

Mixing: Vortex the mixture vigorously until a uniform, homogeneous suspension is achieved with a
final concentration of 5 mg/mL [1].

Preparing a Clarified Solution for In Vivo Studies

This validated formulation provides a clear solution suitable for administration [1].

Step 1: Mix 300 µL of 100 mg/mL clarified PEG400 stock solution with 5 µL of Tween 80 until clear.
Step 2: Add 50 µL of propylene glycol to the above mixture and mix evenly.

Step 3: Add 645 µL of sterile ddH₂O to bring the total volume to 1 mL.
Final Solution: This yields a 30 mg/mL (63.65 mM) clear solution of BX-912. The prepared solution

should be used immediately for optimal results [1].

Troubleshooting FAQs

What should I do if my BX-912 solution precipitates in aqueous buffer? This is a common issue.

First, ensure your stock solution in DMSO is fully dissolved. When adding the stock to your aqueous

buffer, add it slowly while vortexing to facilitate proper mixing. The final DMSO concentration can be

slightly increased if necessary, but should not exceed 0.5-1% for cell-based assays. For in vivo work,

use the pre-validated formulation described above [1].
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How should I store BX-912 and its solutions?

Solid Powder: Store the pure powder at -20°C [1] [3] [2].
Stock Solutions (DMSO/EtOH): For short-term use (up to 6 months), store at -20°C. For long-

term stability (6 months or more), aliquot and store at -80°C. Avoid repeated freeze-thaw cycles
[3].

Freshly Prepared Solutions/Suspensions: These should be used immediately and not stored
for later use [1].

How can I confirm that BX-912 is active in my cellular assay? You can verify on-target engagement

by checking the inhibition of the PDK1/Akt signaling pathway. In MDA-468 breast cancer cells, BX-

912 has been shown to block this pathway, suppress anchorage-dependent growth, and induce G2/M

phase cell cycle arrest [1] [2].

Experimental Workflow & Formulation Diagrams

The following diagrams outline the key procedures to help you visualize the workflow for solubility

assessment and the steps for preparing the in vivo formulation.
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Start: Assess Solubility Needs

In Vitro Experiment?

Use DMSO or Ethanol

 Yes

In Vivo Experiment?

 No

Prepare 10-100 mM stock

Dilute in buffer/media
[Final DMSO < 0.1%]

Proceed with Experiment

 For In Vitro Use

Clarified Solution Needed?

 Yes

Prepare Homogeneous Suspension
(Vehicle: e.g., 0.5% CMC-Na)

 No

Prepare Clarified Solution
(30% PEG400, 0.5% Tween 80,

 5% Propylene Glycol)

 Yes

 For In Vivo Use  For In Vivo Use
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Start: Prepare In Vivo Solution

Step 1: Mix 300 µL PEG400
with 5 µL Tween 80

Step 2: Add 50 µL
Propylene Glycol

Mix until clear

Step 3: Add 645 µL ddH₂O

Mix until clear

Final Solution:
30 mg/mL BX-912

Mix until clear

Note: Use solution immediately
for optimal results
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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